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Compound of Interest

Compound Name: 2-Pentylfuran

Cat. No.: B1212448

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides critical safety and
logistical information for the use of 2-Pentylfuran, a flammable liquid and potential irritant.
Adherence to these guidelines is essential for minimizing risk and ensuring laboratory safety.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Pentylfuran is classified as a flammable liquid that can be harmful if swallowed and may
cause serious eye damage.[1][2] It is imperative to use appropriate personal protective
equipment to prevent exposure.

Recommended Personal Protective Equipment (PPE) for Handling 2-Pentylfuran:
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Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield worn
over goggles is recommended
when there is a significant risk
of splashing.[3][4]

Protects against splashes and
potential vapors that could

cause serious eye damage.[2]

Skin and Body Protection

A flame-retardant lab coat,
long pants, and closed-toe
shoes are the minimum
requirements.[4] Chemical-
resistant gloves, such as
disposable nitrile gloves, must
be worn.[1][4] For extended
contact, heavier-duty gloves

should be considered.

Prevents skin contact, which
can cause irritation.[1] Flame-
retardant clothing is necessary
due to the flammable nature of

the compound.[3]

Respiratory Protection

All handling of 2-Pentylfuran
should be conducted in a
certified chemical fume hood to
avoid inhalation of vapors.[4] If
a fume hood is not available or
if exposure limits are
exceeded, a NIOSH-approved
respirator with an organic
vapor cartridge (Type A,
Brown) is required.[1][3]

Minimizes the risk of inhaling
potentially harmful vapors,
which can cause respiratory

irritation.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Pentylfuran:
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Property

Value

CAS Number

3777-69-3[1]

Molecular Formula

C9H140][5]

Molecular Weight 138.21 g/mol [5]

Boiling Point 155 °C /311 °F[1]

Flash Point 45 °C [ 113 °F[1]
Specific Gravity 0.886 - 0.893 @ 25 °CJ6]

Oral LD50 (mouse)

1200 mg/kg[6]

Operational and Disposal Plans

Handling and Storage:

o Always handle 2-Pentylfuran in a well-ventilated area, preferably within a chemical fume

hood.[1]

o Keep the compound away from heat, sparks, open flames, and other sources of ignition.[2]

o Use only non-sparking tools and explosion-proof equipment when handling.[1]

» Containers should be grounded and bonded during transfer to prevent static discharge.[2]

» Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[1][7]

Spill Response:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

» Contain: Use an inert absorbent material, such as sand or earth, to contain the spill.[1]
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o Clean-up: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled container for disposal.[7]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

Disposal:

e 2-Pentylfuran and any contaminated materials are considered hazardous waste and must
be disposed of accordingly.[7]

o Dispose of the waste in a licensed professional waste disposal service to ensure compliance
with local, state, and federal regulations.[1][2] Do not dispose of it down the drain.

Experimental Protocol: Standard Solution
Preparation

This protocol outlines the steps for preparing a standard solution of 2-Pentylfuran.

Materials:

2-Pentylfuran

An appropriate solvent (e.g., ethanol, methanol)

Volumetric flasks with stoppers

Calibrated pipettes or syringes

Analytical balance
Procedure:

e Preparation: Ensure all work is performed inside a certified chemical fume hood. Wear all
required PPE as detailed above.

e Weighing: Accurately weigh the desired amount of 2-Pentylfuran using an analytical
balance.
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 Dissolving: Carefully transfer the weighed 2-Pentylfuran into a volumetric flask of the
desired volume.

 Dilution: Add a small amount of the chosen solvent to the flask to dissolve the compound.
Once dissolved, add more solvent until the volume is close to the calibration mark on the
flask.

e Final Volume: Use a pipette or dropper to add the final amount of solvent to bring the
solution to the calibration mark.

e Mixing: Stopper the flask and invert it several times to ensure the solution is thoroughly
mixed.

e Labeling and Storage: Label the flask with the compound name, concentration, solvent, and
date of preparation. Store the solution in a cool, well-ventilated area, away from ignition

sources.

Workflow for Safe Handling of 2-Pentylfuran

The following diagram illustrates the logical workflow for the safe handling of 2-Pentylfuran,
from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 2-Pentylfuran.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1212448?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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